1-(4-Aminophenyl)-5-oxopyrrolidine-3-carboxylic acid
Overview
Description
1-(4-Aminophenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Activities
1-(4-Aminophenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives have been synthesized and evaluated for their potential in treating cancer and microbial infections. Compounds derived from this acid showed potent anticancer activity against A549 cells. Additionally, certain derivatives demonstrated significant antimicrobial activity against multidrug-resistant Staphylococcus aureus strains, including those resistant to linezolid and tedizolid (Kairytė et al., 2022).
Antioxidant Properties
Derivatives of this compound, specifically those with chloro, hydroxyl, isopropyl, nitro, nitroso, and amino substituents, have shown promising antioxidant properties. These compounds were more effective than ascorbic acid in certain assays, highlighting their potential as potent antioxidants (Tumosienė et al., 2019).
Nootropic Activity
Research into the synthesis of 1,4-disubstituted 2-oxopyrrolidines, which are related to this compound, has identified compounds with potential nootropic (cognitive-enhancing) activity. These compounds are being explored for their ability to improve cognitive functions (Valenta et al., 1994).
Antibacterial Activity
Novel series of pyrrolidinone derivatives, derived from this compound, have been synthesized and tested for antibacterial activity. These compounds have shown effectiveness against various bacterial strains, suggesting their potential as antibacterial agents (Žirgulevičiūtė et al., 2015).
Spectroscopic and Quantum Mechanical Study
The spectroscopic properties of derivatives of this compound have been extensively studied, providing insights into their structural and electronic characteristics. This research aids in the understanding of their chemical behavior and potential applications in various fields (Devi et al., 2020).
Synthesis of Polysubstituted Pyrrolidinones
The synthesis of polysubstituted pyrrolidinones, which include this compound derivatives, has led to the creation of compounds with multiple biologically active groups. These compounds are being studied for their potential biological activities, including therapeutic applications (Burdzhiev & Stanoeva, 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(4-aminophenyl)-5-oxopyrrolidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3/c12-8-1-3-9(4-2-8)13-6-7(11(15)16)5-10(13)14/h1-4,7H,5-6,12H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRSAYPXWBFJXBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00587942 | |
Record name | 1-(4-Aminophenyl)-5-oxopyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00587942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
346637-44-3 | |
Record name | 1-(4-Aminophenyl)-5-oxopyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00587942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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